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Abstract
This technical guide provides a comprehensive overview of the chemical and physical

properties, synthesis, and potential applications of Methyl 5-bromo-2-morpholinonicotinate
(CAS No. 1017782-99-8). As a substituted pyridine derivative, this compound holds significant

interest for researchers and professionals in drug development and medicinal chemistry. Its

unique structural features, combining a brominated pyridine core with a morpholine and a

methyl ester group, make it a versatile building block for the synthesis of novel bioactive

molecules. This document consolidates available data and provides expert insights into its

handling, reactivity, and role in contemporary organic synthesis.

Introduction
Methyl 5-bromo-2-morpholinonicotinate is a heterocyclic compound that has emerged as a

valuable intermediate in the synthesis of complex organic molecules, including indole alkaloids.

[1] The pyridine ring is a common scaffold in many pharmaceuticals, and the presence of a

bromine atom at the 5-position offers a reactive handle for further functionalization through
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various cross-coupling reactions. The morpholine moiety at the 2-position can influence the

compound's solubility, pharmacokinetic properties, and biological activity. This guide aims to

provide a detailed technical resource for scientists working with or considering the use of this

compound in their research endeavors.

Chemical and Physical Properties
Direct experimental data for Methyl 5-bromo-2-morpholinonicotinate is not extensively

available in the public domain. However, based on its structure and data from analogous

compounds, we can infer its key properties.

Structure and Identification
IUPAC Name: Methyl 5-bromo-2-morpholin-4-ylpyridine-3-carboxylate

CAS Number: 1017782-99-8[1][2][3]

Molecular Formula: C₁₁H₁₃BrN₂O₃[1][2]

Molecular Weight: 301.14 g/mol [1][2]

Table 1: Key Chemical Identifiers

Identifier Value Source

CAS Number 1017782-99-8 [1][2][3]

Molecular Formula C₁₁H₁₃BrN₂O₃ [1][2]

Molecular Weight 301.14 g/mol [1][2]

MDL Number MFCD09972266 [1]

Physicochemical Properties (Predicted)
The following properties are estimated based on the compound's structure and data from

similar molecules, such as methyl 5-bromo-2-chloronicotinate and other substituted pyridines.

Table 2: Predicted Physicochemical Properties
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Property Predicted Value Justification/Comparison

Appearance Off-white to light yellow solid
Typical for brominated

aromatic compounds.

Melting Point 100-120 °C

Higher than Methyl 5-bromo-2-

chloronicotinate (50-54 °C)

due to the larger morpholine

group potentially leading to

stronger intermolecular

interactions.

Boiling Point > 300 °C

High boiling point is expected

for a molecule of this size and

polarity. Direct data is

unavailable.[2]

Solubility

Soluble in DMSO, DMF, and

chlorinated solvents. Limited

solubility in water.

The morpholine group may

impart some aqueous

solubility, but the brominated

aromatic ring suggests higher

solubility in organic solvents.

Synthesis and Purification
A practical synthetic route to Methyl 5-bromo-2-morpholinonicotinate can be devised based

on established methods for the synthesis of 2-morpholinonicotinic acid derivatives.[4][5] The

most logical approach involves the nucleophilic substitution of a suitable precursor, such as

Methyl 5-bromo-2-chloronicotinate, with morpholine.

Proposed Synthetic Pathway
The synthesis can be conceptualized as a two-step process starting from 5-bromonicotinic

acid.
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Step 1: Esterification Step 2: Chlorination Step 3: Nucleophilic Substitution

5-Bromonicotinic acid Methyl 5-bromonicotinate
Methanol, Acid catalyst (e.g., H₂SO₄), Reflux

Methyl_5-bromo-2-chloronicotinateChlorinating agent (e.g., SOCl₂, PCl₅) Methyl 5-bromo-2-morpholinonicotinateMorpholine, Base (e.g., K₂CO₃), Solvent (e.g., DMF), Heat

Click to download full resolution via product page

Caption: Proposed synthetic pathway for Methyl 5-bromo-2-morpholinonicotinate.

Detailed Experimental Protocol (Proposed)
This protocol is based on the general procedure for the synthesis of 2-morpholinonicotinic acid

derivatives.[4][5]

Step 1 & 2: Preparation of Methyl 5-bromo-2-chloronicotinate

This starting material is commercially available. Alternatively, it can be synthesized from 5-

bromonicotinic acid by esterification followed by chlorination.

Step 3: Synthesis of Methyl 5-bromo-2-morpholinonicotinate

To a solution of Methyl 5-bromo-2-chloronicotinate (1.0 eq) in a suitable solvent such as

dimethylformamide (DMF) or acetonitrile, add morpholine (1.2 eq) and a base such as

potassium carbonate (2.0 eq).

Heat the reaction mixture to 80-100 °C and monitor the reaction progress by thin-layer

chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

Upon completion, cool the reaction mixture to room temperature and pour it into ice-water.

Extract the aqueous layer with an organic solvent such as ethyl acetate.

Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and

concentrate under reduced pressure.
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Purify the crude product by column chromatography on silica gel to afford the desired

product.

Chemical Reactivity and Stability
The reactivity of Methyl 5-bromo-2-morpholinonicotinate is dictated by its functional groups:

the brominated pyridine ring, the morpholine substituent, and the methyl ester.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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